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Compound of Interest

3-Bromo-7-(4-
Compound Name:
bromobenzoyl)indole

Cat. No.: B12724446

This document provides a detailed breakdown of the molecular weight for the compound 3-
Bromo-7-(4-bromobenzoyl)indole, intended for researchers, scientists, and professionals in
drug development.

Chemical Identity

e Systematic Name: (3-Bromo-1H-indol-7-yl)(4-bromophenyl)methanone
e Synonyms: 3-Bromo-7-(4-bromobenzoyl)indole

e CAS Number: 1279501-08-4

e Molecular Formula: C1sHoBr2NOJ[1][2]

Molecular Weight Calculation

The molecular weight is determined from the molecular formula and the standard atomic
weights of the constituent elements as defined by the IUPAC Commission on Isotopic
Abundances and Atomic Weights.

The calculation is based on the following formula:

Molecular Weight = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic
Weight of H) + (Number of Br atoms x Atomic Weight of Br) + (Number of N atoms x Atomic

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12724446?utm_src=pdf-interest
https://www.benchchem.com/product/b12724446?utm_src=pdf-body
https://www.benchchem.com/product/b12724446?utm_src=pdf-body
https://www.benchchem.com/product/b12724446?utm_src=pdf-body
https://cymitquimica.com/products/TR-B679990/1279501-08-4/3-bromo-7-4-bromobenzoylindole/
https://www.pharmaffiliates.com/en/1279501-08-4-3-bromo-7-4-bromobenzoyl-indole-pa2935510.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12724446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Weight of N) + (Number of O atoms x Atomic Weight of O)

The standard atomic weights for the relevant elements are:

« Carbon (C): [12.0096, 12.0116][3]

e Hydrogen (H): [1.00784, 1.00811][4][5]

e Bromine (Br): [79.901, 79.907][6][7]

e Nitrogen (N): [14.00643, 14.00728][3][9]

« Oxygen (O): [15.99903, 15.99977][10][11]

For practical laboratory purposes, conventional atomic weights are utilized.

Table 1: Elemental Composition and Molecular Weight Calculation

Conventional Total
Element Symbol Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 15 12.011 180.165
Hydrogen H 9 1.008 9.072
Bromine Br 2 79.904[12][13] 159.808
Nitrogen N 1 14.007[14] 14.007
Oxygen o} 1 15.999[15][16] 15.999

Total 379.051

The calculated molecular weight of 3-Bromo-7-(4-bromobenzoyl)indole is 379.051 g/mol .
This value is consistent with reported molecular weights of 379.05 g/mol from chemical
suppliers.[2][17]

Experimental Protocols and Visualizations
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The determination of a compound's molecular weight is a foundational calculation based on its
chemical formula. As such, detailed experimental protocols for its synthesis or analysis, as well
as signaling pathway diagrams, are not applicable to the scope of this specific technical guide
on molecular weight. Such information would be relevant to the broader context of the
compound's biological activity or synthetic route, which is beyond the purview of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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